Methyl 8-bromo-6-fluoro-1-oxo-2,3-dihydro-1H-pyrrolo[1,2-a]indole-2-carboxylate

• CAS No.: 476618-04-9
• Molecular Formula: C13H9BrFNO3
• Molecular Weight: 326.12 g/mol
• IUPAC Name: methyl 5-bromo-7-fluoro-3-oxo-1,2-dihydropyrrolo[1,2-a]indole-2-carboxylate
• InChI: InChI=1S/C13H9BrFNO3/c1-19-13(18)8-5-16-10-3-6(15)2-9(14)7(10)4-11(16)12(8)17/h2-4,8H,5H2,1H3
• InChI Key: PEWLRTOWDUBYKA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CN2C(=CC3=C2C=C(C=C3Br)F)C1=O

Description

Methyl 8-bromo-6-fluoro-1-oxo-2,3-dihydro-1H-pyrrolo[1,2-a]indole-2-carboxylate is a useful research compound. Its molecular formula is C13H9BrFNO3 and its molecular weight is 326.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of the indole of Step 4 (4 g, 15 mmol) in a mixture of 10:1 toluene/THF (100 mL) at r.t. was added potassium t-butoxide (15 mL of a 1M solution in THF). The reaction mixture was stirred for 2 minutes and methyl acrylate (2.5 g, 30 mmol) was added. The mixture was stirred at reflux for 5 hours and cooled to r.t. Then 1N HCl was added to acidify to pH 3 and the reaction mixture was extracted with EtOAc and the combined organic layers were concentrated. The residue was swished in EtOAc/Hexanes to give 4 g of the desired compound as a pale yellow solid.